Cas no 131774-16-8 (Cyclohexanecarbonitrile, 1-[3-(hydroxymethyl)-1-piperidinyl]-)

• Product Name: Cyclohexanecarbonitrile, 1-[3-(hydroxymethyl)-1-piperidinyl]-
• CAS No: 131774-16-8
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 1228800
• Update Time: 2024-08-03

Cyclohexanecarbonitrile, 1-[3-(hydroxymethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 1-[3-(hydroxymethyl)-1-piperidinyl]-

• Inchi： 1S/C13H22N2O/c14-11-13(6-2-1-3-7-13)15-8-4-5-12(9-15)10-16/h12,16H,1-10H2
• InChI Key： PJZKAQCHVCTVHZ-UHFFFAOYSA-N
• SMILES： C1(N2CCCC(CO)C2)(C#N)CCCCC1

Computed Properties

• Exact Mass: 222.17336

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 353.8±22.0 °C(Predicted)
• PSA: 47.26
• pka: 14.93±0.10(Predicted)